
Essential Safety and Logistical Information for
Handling 7-Hydroxyquinoline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 7-Hydroxyquinoline

Cat. No.: B1418103 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals like 7-Hydroxyquinoline is paramount. This guide provides essential, immediate

safety and logistical information, including operational and disposal plans, to foster a secure

laboratory environment.

Hazard Identification and Classification
7-Hydroxyquinoline is considered a hazardous chemical.[1] It is classified as an irritant and

can be harmful if swallowed, in contact with skin, or inhaled.[2] It is known to cause skin and

serious eye irritation, and may cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE) Protocol
A multi-layered PPE approach is mandatory to minimize exposure risk. The following table

summarizes the recommended PPE for handling 7-Hydroxyquinoline.
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Protection Type Minimum Requirement Recommended for

Eye/Face Protection

Tightly fitting safety goggles or

chemical safety glasses with

side-shields as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1][3] A face

shield may be necessary when

there is a splash hazard.

All handling procedures.

Hand Protection

Chemical-resistant, impervious

gloves (e.g., nitrile rubber).[3]

[4] Gloves should be inspected

for integrity before use.

All handling procedures.

Skin and Body Protection

Laboratory coat.[4] For larger

quantities or potential for

significant exposure, wear

appropriate protective clothing

to prevent skin exposure.[1][3]

[4]

All handling procedures.

Respiratory Protection

Use only in a well-ventilated

area, preferably a certified

chemical fume hood.[4] If

dusts are generated and a

fume hood is not available, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator with appropriate

particulate filters is required.[1]

[3][4]

Weighing, transferring solids,

and any procedure that may

generate dust.

Quantitative Data
While specific occupational exposure limits for 7-Hydroxyquinoline have not been established

by major regulatory bodies, other physical and chemical properties are important for safe

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC418820050&productDescription=7-HYDROXYQUINOLINE+99%257-HYDRO&vendorId=VN00032119&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB8195380_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB8195380_EN.htm
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Quinolinium_7_hydroxy_1_methyl.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Quinolinium_7_hydroxy_1_methyl.pdf
https://www.fishersci.com/store/msds?partNumber=AC418820050&productDescription=7-HYDROXYQUINOLINE+99%257-HYDRO&vendorId=VN00032119&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB8195380_EN.htm
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Quinolinium_7_hydroxy_1_methyl.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Quinolinium_7_hydroxy_1_methyl.pdf
https://www.fishersci.com/store/msds?partNumber=AC418820050&productDescription=7-HYDROXYQUINOLINE+99%257-HYDRO&vendorId=VN00032119&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB8195380_EN.htm
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Quinolinium_7_hydroxy_1_methyl.pdf
https://www.benchchem.com/product/b1418103?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1418103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


handling.[1]

Property Value

Appearance Beige solid[1]

Molecular Formula C9 H7 N O[1]

Molecular Weight 145.16 g/mol

Melting Point/Range 239 - 244 °C / 462.2 - 471.2 °F[1]

Boiling Point/Range No data available

Solubility No data available

Operational and Disposal Plans
Step-by-Step Handling Protocol:

Pre-Handling:

Obtain and thoroughly read the Safety Data Sheet (SDS) for 7-Hydroxyquinoline.

Ensure a chemical fume hood is operational and an emergency eyewash station and

safety shower are accessible.[1][4]

Don all required PPE as specified in the table above.

Handling the Chemical:

Conduct all work that involves open handling of the solid or its solutions within a chemical

fume hood to ensure adequate ventilation.[1]

Avoid contact with skin and eyes.[1] Do not breathe dust.[1]

Wash hands and any exposed skin thoroughly after handling.[1] Do not eat, drink, or

smoke when using this product.[1]

Storage:
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Store in a dry, cool, and well-ventilated place.[1][3]

Keep the container tightly closed when not in use.[1][3]

Store locked up.[1]

Incompatible materials include strong oxidizing agents and strong acids.[1]

Disposal Plan:

All waste materials, including empty containers, contaminated PPE, and cleanup materials,

must be considered hazardous waste.[4]

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[1][5]

Emergency Procedures
Situation First-Aid Measures

In case of Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[1]

Remove contact lenses if present and easy to

do.[1] Seek immediate medical attention.[1][3]

In case of Skin Contact

Wash off immediately with plenty of soap and

water while removing all contaminated clothing

and shoes.[1][3] If skin irritation occurs, get

medical advice/attention.[1]

If Inhaled

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing.[1] If not

breathing, give artificial respiration.[1] Call a

poison center or doctor if you feel unwell.[1]

If Swallowed

Rinse mouth with water.[1] Do NOT induce

vomiting. Call a poison center or doctor if you

feel unwell.[1]
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Caption: Safe handling workflow for 7-Hydroxyquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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